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Compound of Interest

Compound Name: Trichlormethylsilan

Cat. No.: B14281748 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese vergleichende Analyse untersucht die Leistung von Trichlormethylsilan im Vergleich zu

anderen gängigen Trichlorsilanen, insbesondere Octadecyltrichlorsilan (OTS) und fluorierte

Analoga wie Perfluoroctyltrichlorsilan (FOTS), zur Herstellung von hydrophoben und

superhydrophoben Oberflächen. Die Wahl des richtigen Silans ist entscheidend für die

Erzielung der gewünschten Wasserabweisung, Haltbarkeit und Oberflächenfunktionalität in

verschiedenen Forschungs- und Entwicklungsanwendungen.

Zusammenfassung der Leistungsdaten
Die hydrophoben Eigenschaften von Silanbeschichtungen werden primär durch den

Kontaktwinkel (WCA), den Abrollwinkel und die Haltbarkeit der Beschichtung bestimmt. Die

folgende Tabelle fasst typische Leistungswerte für Trichlormethylsilan, Octadecyltrichlorsilan

und ein fluoriertes Trichlorsilan zusammen, basierend auf verfügbaren experimentellen Daten.

Es ist zu beachten, dass die genauen Werte von den Prozessparametern und dem Substrat

abhängen können.
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Eigenschaft
Trichlormethylsilan
(CH₃SiCl₃)

Octadecyltrichlorsil
an (C₁₈H₃₇SiCl₃,
OTS)

Perfluoroctyltrichlo
rsilan
(C₈F₁₇C₂H₄SiCl₃,
FOTS)

Wasser-Kontaktwinkel

(WCA)
~90° - 110°

>100°, oft bis zu 115°

auf glatten

Oberflächen

>110°, kann auf

strukturierten

Oberflächen >150°

erreichen

Abrollwinkel Moderat
Niedrig (<10° auf

glatten Oberflächen)

Sehr niedrig (<5° auf

superhydrophoben

Oberflächen)[1]

Oberflächenenergie Moderat Niedrig Sehr niedrig

Haltbarkeit

(Abriebfestigkeit)
Moderat Gut Sehr gut

Chemische Stabilität Gut Sehr gut Exzellent

Kettenlänge des

organischen Restes
Kurz (Methylgruppe) Lang (C18-Alkylkette)

Lang (fluorierte C8-

Kette)

Experimentelle Protokolle
Die Herstellung von hydrophoben Beschichtungen mittels Trichlorsilanen erfolgt typischerweise

durch chemische Gasphasenabscheidung (CVD) auf einem hydroxylierten Substrat (z.B. Glas,

Siliziumwafer).

Detailliertes Protokoll für die chemische
Gasphasenabscheidung (CVD)
Dieses Protokoll beschreibt ein allgemeines Verfahren zur Herstellung einer hydrophoben

Silan-Monoschicht auf einem Glassubstrat.

1. Substratreinigung und -aktivierung: a. Die Glassubstrate werden zunächst mit einer Piranha-

Lösung (eine 3:1-Mischung aus konzentrierter Schwefelsäure und 30%iger

Wasserstoffperoxidlösung) für 30 Minuten gereinigt, um organische Verunreinigungen zu
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entfernen und die Oberfläche zu hydroxylieren. Achtung: Piranha-Lösung ist extrem ätzend und

reaktiv! b. Anschließend werden die Substrate gründlich mit deionisiertem Wasser gespült und

unter einem Stickstoffstrom getrocknet. c. Zur weiteren Aktivierung können die Substrate für

10-15 Minuten einer Sauerstoff-Plasma-Behandlung ausgesetzt werden.

2. Silanabscheidung (CVD): a. Die gereinigten und aktivierten Substrate werden in eine

Vakuumkammer (Exsikkator oder spezielle CVD-Apparatur) gegeben. b. Ein kleines, offenes

Gefäß mit einigen Tropfen des Trichlorsilans (z.B. Trichlormethylsilan) wird ebenfalls in die

Kammer gestellt. c. Die Kammer wird evakuiert, um eine kontrollierte Atmosphäre zu schaffen.

d. Die Abscheidung erfolgt bei Raumtemperatur oder leicht erhöhter Temperatur (z.B. 60-80 °C)

über einen Zeitraum von 1 bis 12 Stunden. Die genauen Parameter hängen vom spezifischen

Silan und dem gewünschten Schichtgrad ab.

3. Nachbehandlung: a. Nach der Abscheidung wird die Kammer mit einem inerten Gas (z.B.

Stickstoff) belüftet. b. Die beschichteten Substrate werden aus der Kammer genommen und mit

einem geeigneten organischen Lösungsmittel (z.B. Toluol oder Hexan) gespült, um

überschüssiges, nicht gebundenes Silan zu entfernen. c. Abschließend werden die Substrate

bei 100-120 °C für 30-60 Minuten ausgehärtet, um die kovalente Bindung der Silanmoleküle an

die Oberfläche und die Vernetzung der Siloxan-Schicht zu vervollständigen.

Messung des Kontakt- und Abrollwinkels
Die hydrophoben Eigenschaften der beschichteten Oberflächen werden durch die Messung

des statischen Kontaktwinkels und des Abrollwinkels eines Wassertropfens charakterisiert. Ein

Goniometer wird verwendet, um einen Wassertropfen definierter Größe (typischerweise 5-10

µL) auf die Oberfläche aufzubringen und den Winkel zwischen der Flüssigkeits-Gas-

Grenzfläche und der festen Oberfläche zu messen. Für den Abrollwinkel wird die Probe

geneigt, bis der Tropfen zu rollen beginnt.

Haltbarkeitstests
Die mechanische Beständigkeit der hydrophoben Beschichtung wird häufig durch Abriebtests

bewertet. Ein gängiges Verfahren ist der "Steel Wool"-Test, bei dem ein mit Stahlwolle

bestückter Stempel mit definiertem Druck eine bestimmte Anzahl von Zyklen über die

Oberfläche bewegt wird. Die Veränderung des Kontaktwinkels vor und nach dem Test dient als

Maß für die Abriebfestigkeit.
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Visualisierungen
Chemischer Reaktionsmechanismus
Die Bildung der hydrophoben Schicht basiert auf der Hydrolyse der Trichlorsilan-Gruppe in

Gegenwart von Wasserspuren auf der Substratoberfläche, gefolgt von einer

Kondensationsreaktion mit den Hydroxylgruppen der Oberfläche und benachbarten Silanol-

Molekülen. Dies führt zur Bildung einer kovalent gebundenen, selbstorganisierten Monoschicht

(SAM).

Oberflächenvorbereitung

Silanisierung

Substrat Hydroxylierte
Oberfläche (-OH)

Aktivierung

Kondensation

Reaktion mit
-OH Gruppen
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R-Si(OH)₃
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Monoschicht (SAM)
Hydrophobe
Oberfläche

Ergebnis

Click to download full resolution via product page

Abbildung 1: Reaktionsweg der Silanisierung auf einer hydroxylierten Oberfläche.

Experimenteller Arbeitsablauf
Der folgende Graph veranschaulicht den schrittweisen Prozess zur Herstellung und

Charakterisierung der hydrophoben Beschichtungen.
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Abbildung 2: Experimenteller Arbeitsablauf zur Herstellung und Prüfung hydrophober

Beschichtungen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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